Cas no 144380-97-2 (N,5-Dimethylthiophene-2-carbothioamide)
144380-97-2 structure
Product Name:N,5-Dimethylthiophene-2-carbothioamide
CAS No:144380-97-2
MF:C7H9NS2
MW:171.28305888176
CID:2777432
PubChem ID:71345696
Update Time:2025-04-21
N,5-Dimethylthiophene-2-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 144380-97-2
- N,5-Dimethylthiophene-2-carbothioamide
- DTXSID90771954
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- Inchi: 1S/C7H9NS2/c1-5-3-4-6(10-5)7(9)8-2/h3-4H,1-2H3,(H,8,9)
- InChI Key: VTISFVISTUMTLE-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C(NC)=S
Computed Properties
- Exact Mass: 171.01764164Da
- Monoisotopic Mass: 171.01764164Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.4Ų
N,5-Dimethylthiophene-2-carbothioamide Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
144380-97-2 (N,5-Dimethylthiophene-2-carbothioamide) Related Products
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